Cas no 50602-69-2 (1-Hexadecanol, 16-amino-)

• Product Name: 1-Hexadecanol, 16-amino-
• CAS No: 50602-69-2
• MF: C₁₆H₃₅NO
• MW: 257.455205202103
• CID: 364536
• PubChem ID: 13272233
• Update Time: 2025-04-19

1-Hexadecanol, 16-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, 16-amino-
• 16-aminohexadecan-1-ol
• TUFMYAPMGACKSI-UHFFFAOYSA-N
• 16-Aminohexadecanol
• DTXSID90533690
• 50602-69-2
• SCHEMBL1548857

• Inchi： 1S/C16H35NO/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18/h18H,1-17H2
• InChI Key： TUFMYAPMGACKSI-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCN

Computed Properties

• Exact Mass: 257.27205
• Monoisotopic Mass: 257.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25